Cas no 1896496-08-4 (3-(5-methylfuran-2-yl)but-3-en-1-amine)

• Product Name: 3-(5-methylfuran-2-yl)but-3-en-1-amine
• CAS No: 1896496-08-4
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 6189497
• PubChem ID: 117268767
• Update Time: 2025-06-28

3-(5-methylfuran-2-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylfuran-2-yl)but-3-en-1-amine
• 1896496-08-4
• EN300-1817582

• Inchi： 1S/C9H13NO/c1-7(5-6-10)9-4-3-8(2)11-9/h3-4H,1,5-6,10H2,2H3
• InChI Key： WWAIKBTVMCQPRN-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(=C)CCN

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Additional information on 3-(5-methylfuran-2-yl)but-3-en-1-amine

Introduction to 3-(5-methylfuran-2-yl)but-3-en-1-amine (CAS No. 1896496-08-4) in Modern Chemical and Pharmaceutical Research

3-(5-methylfuran-2-yl)but-3-en-1-amine, identified by the chemical identifier CAS No. 1896496-08-4, represents a significant compound in the realm of synthetic chemistry and pharmaceutical development. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and the synthesis of bioactive molecules. The presence of a furan ring substituted with a methyl group at the 5-position, coupled with an amine functional group at the 1-position of a butenyl chain, imparts distinct chemical properties that make it a valuable candidate for further exploration.

The structural motif of 3-(5-methylfuran-2-yl)but-3-en-1-amine combines elements of both aromatic and aliphatic systems, which can be exploited for various chemical transformations. The furan ring, known for its electron-rich nature, can participate in nucleophilic additions and cycloadditions, while the amine group offers opportunities for further functionalization through reductive amination, acylation, or alkylation reactions. These features make the compound a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in heterocyclic compounds derived from furan scaffolds due to their prevalence in natural products and biological systems. 3-(5-methylfuran-2-yl)but-3-en-1-amine is no exception and has been studied for its potential role in drug discovery. Its structural similarity to certain bioactive molecules has prompted researchers to investigate its pharmacological properties. Preliminary studies have suggested that derivatives of this compound may exhibit interesting biological activities, making it a promising scaffold for developing novel therapeutic agents.

The synthesis of 3-(5-methylfuran-2-yl)but-3-en-1-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by functional group transformations. Advances in catalytic methods have also enabled more efficient synthetic strategies, reducing the number of steps and improving overall atom economy. These advancements are crucial for scaling up production and ensuring cost-effective synthesis for industrial applications.

One of the most compelling aspects of 3-(5-methylfuran-2-yl)but-3-en-1-amine is its potential as a building block for more complex structures. In medicinal chemistry, such intermediates are often used to construct libraries of compounds for high-throughput screening (HTS). The ability to modify different parts of the molecule allows researchers to fine-tune its properties, such as solubility, bioavailability, and target specificity. This flexibility is essential for identifying lead compounds that can be further optimized into viable drugs.

The role of computational chemistry in studying 3-(5-methylfuran-2-yl)but-3-en-1-amine cannot be overstated. Molecular modeling techniques provide insights into its interactions with biological targets, helping researchers predict potential binding affinities and mechanisms of action. These computational studies complement experimental efforts by guiding synthetic design and optimizing lead compounds. As computational power continues to grow, the integration of computational methods with experimental approaches will further enhance the efficiency of drug discovery programs.

Recent research has also explored the environmental impact of synthesizing 3-(5-methylfuran-2-yl)but-3-en-1-amine and its derivatives. Green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing waste and reducing hazardous byproducts. For instance, catalytic hydrogenation methods have been investigated as alternatives to traditional chemical transformations, offering a more eco-friendly approach to producing this compound.

The future prospects for 3-(5-methylfuran -2 -yl)but -3 -en -1 -amine are promising, with ongoing studies focusing on expanding its applications in pharmaceuticals and materials science. Researchers are exploring novel derivatives that may exhibit enhanced biological activities or improved physicochemical properties. Additionally, the compound's potential use in agrochemicals and specialty chemicals is being examined, opening up new avenues for commercialization.

In conclusion, 3-(5-methylfuran -2 -yl)but -3 -en -1 -amine (CAS No. 1896496 -08 -4 ) is a fascinating molecule with significant potential in various fields of chemical research . Its unique structure , coupled with its versatility as an intermediate , makes it a valuable asset for synthetic chemists and pharmaceutical researchers . As our understanding of its properties grows , so too will its applications , contributing to advancements in medicine , materials science , and beyond .